Cas no 114567-13-4 (Propanedioic acid, (3,3-dimethoxypropyl)-, diethyl ester)

• Product name: Propanedioic acid, (3,3-dimethoxypropyl)-, diethyl ester
• CAS No: 114567-13-4
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 1202519
• PubChem ID: 19350827

Propanedioic acid, (3,3-dimethoxypropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3,3-dimethoxypropyl)-, diethyl ester
• diethyl 2-(3,3-dimethoxypropyl)propanedioate
• Diethyl (3,3-dimethoxypropyl)propanedioate
• DTXSID40598274
• 114567-13-4
• SCHEMBL8091470

• Inchi： InChI=1S/C12H22O6/c1-5-17-11(13)9(12(14)18-6-2)7-8-10(15-3)16-4/h9-10H,5-8H2,1-4H3
• InChI Key： XFBYKGHAPAXGHU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CCC(OC)OC)C(=O)OCC

Computed Properties

• Exact Mass: 262.14166
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 71.06